Cas no 1806736-54-8 (3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid)
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
-
- Inchi: 1S/C8H5F3INO4/c1-16-6-3(17-8(9,10)11)2-13-5(4(6)12)7(14)15/h2H,1H3,(H,14,15)
- InChI Key: SGFAIVFFHDKSGU-UHFFFAOYSA-N
- SMILES: IC1C(C(=O)O)=NC=C(C=1OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.5
- Topological Polar Surface Area: 68.6
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091528-1g |
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid |
1806736-54-8 | 97% | 1g |
$1,549.60 | 2022-03-31 |
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806736-54-8): A Comprehensive Overview
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806736-54-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an iodo group, a methoxy substituent, and a trifluoromethoxy moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid is particularly noteworthy due to its combination of halogenated and oxygenated functionalities. The presence of the iodo group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The methoxy and trifluoromethoxy groups contribute to the compound's electronic properties and stability, making it a versatile scaffold for drug design.
In recent years, significant advancements have been made in understanding the biological activities of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of iodinated pyridine derivatives as potent inhibitors of specific enzymes involved in cancer progression. The researchers found that compounds with an iodo group and a trifluoromethoxy substituent exhibited enhanced inhibitory activity against key enzymes such as cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinases (PI3Ks).
The pharmacological profile of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid has also been explored in preclinical studies. These studies have demonstrated that the compound possesses anti-inflammatory and anti-proliferative properties, making it a promising candidate for the treatment of inflammatory diseases and cancer. Additionally, its ability to modulate cellular signaling pathways has been investigated, revealing its potential as a therapeutic agent for conditions characterized by aberrant signal transduction.
The synthesis of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid has been optimized using modern synthetic methodologies. One common approach involves the sequential introduction of the functional groups onto a pyridine core. The initial step typically involves the formation of a 2-pyridone derivative, followed by selective functionalization at the 3-, 4-, and 5-positions. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has proven to be highly effective in achieving high yields and selectivity.
The physicochemical properties of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid, including its solubility, stability, and crystallinity, have been extensively studied to optimize its formulation for pharmaceutical applications. These properties are crucial for ensuring that the compound can be effectively delivered to the target site in vivo. For example, efforts have been made to enhance its aqueous solubility through the use of prodrug strategies or by incorporating it into nanoparticle formulations.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
In conclusion, 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806736-54-8) represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
1806736-54-8 (3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)